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Compound of Interest

Compound Name: Diazan

Cat. No.: B022604 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of hazardous chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Diazan, commonly known as hydrazine.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance. Hydrazine and its derivatives are toxic, potentially carcinogenic, and pose a

significant environmental hazard if not managed correctly.[1][2][3]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure all necessary safety measures are in place.

This includes the use of appropriate Personal Protective Equipment (PPE) and a thorough

understanding of the chemical's hazards.

Personal Protective Equipment (PPE) and Handling Summary
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Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact, as

hydrazine can cause severe

skin burns and may be

absorbed through the skin.[2]

[4][5]

Eye Protection
Chemical safety goggles and a

face shield

To protect against splashes,

which can cause severe eye

damage.[2][5][6]

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.[6]

Ventilation
Use in a well-ventilated area or

a chemical fume hood

To avoid inhalation of vapors,

which are fatal if inhaled.[4][7]

Storage

Store in a cool, dry, well-

ventilated area away from

heat, direct sunlight, and

incompatible materials.[4][5]

Hydrazine is a combustible

liquid and can be unstable.[4]

It is incompatible with acids,

bases, finely powdered metals,

halogens, and organic

materials.[4]

First Aid Measures
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Exposure Route Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[4]

[8]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[4]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[4]

Quantitative Hazard and Physical Data
The following tables summarize key quantitative data for hydrazine, highlighting its hazardous

properties.

Toxicity Data

Type Value Species

Oral LD50 60 - 129 mg/kg Rat

Dermal LD50 91 - 238 mg/kg Rabbit

Inhalation LC50 0.75 mg/l (4 hours) Rat

Data sourced from Arkema Hydrazine Hydrate 55% MSDS.[5]

Exposure Limits
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Organization Limit Value

OSHA PEL (8-hour TWA) 1 ppm

NIOSH REL (2-hour ceiling) 0.03 ppm

ACGIH TLV (8-hour TWA) 0.01 ppm

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[8]

Physical Properties

Property Value

Appearance Colorless liquid

Boiling Point 120.1 °C / 248.2 °F

Flash Point 75 °C / 167 °F

Specific Gravity 1.032

Solubility Miscible with water

Data for Hydrazine hydrate, 100%.[4]

Step-by-Step Disposal Procedure
The primary method for the disposal of hydrazine waste is through chemical neutralization to

render it non-hazardous. The following protocol outlines the recommended steps. Under no

circumstances should hydrazine waste be disposed of down the drain without treatment or in

regular solid waste containers.[9]

Experimental Protocol: Neutralization of Hydrazine Waste

Objective: To safely neutralize hydrazine waste through oxidation.

Materials:

Hydrazine waste solution
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Sodium hypochlorite (bleach) solution (<5% available chlorine) or Calcium hypochlorite

solution (5%)[9][10]

Large, appropriate chemical-resistant container

Stirring mechanism (e.g., magnetic stir bar and plate)

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Conduct the entire procedure in a chemical fume hood. Ensure all necessary

PPE is worn.

Dilution: If the hydrazine waste is concentrated, dilute it with a large volume of water in the

reaction container. The final concentration of hydrazine should be 5% or less to avoid

excessive heat generation during neutralization.[9]

Neutralization: Slowly add the sodium hypochlorite or calcium hypochlorite solution to the

diluted hydrazine waste while stirring continuously. An equal volume of 5% calcium

hypochlorite solution to the hydrazine waste is a recommended starting point.[9] The reaction

between hydrazine and hypochlorite yields nitrogen gas, water, and sodium chloride.

Verification of Neutralization: After the addition of the oxidizing agent is complete, continue to

stir the solution for a period of time to ensure the reaction is complete. Test the resulting

solution to confirm the absence of hydrazine.

Final Disposal: Once neutralization is confirmed, the resulting solution can typically be

disposed of down the drain with a large volume of water, in accordance with local, state, and

federal regulations. Always consult your institution's environmental health and safety office

for final approval.[5][11]

Alternatively, for small quantities, dilution with water to at least a 40% solution followed by

neutralization with dilute sulfuric acid has also been described.[11] However, oxidation is the

more commonly recommended method. For large spills or bulk quantities, contact your

institution's hazardous waste disposal service.[8]
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Caption: Workflow for the safe disposal of hydrazine waste.

This guide is intended to provide essential information for the proper disposal of hydrazine.

Always consult the Safety Data Sheet (SDS) for the specific hydrazine product you are using

and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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